![molecular formula C31H39N5O2 B1192653 5-Cyclohexyl-3,3-dimethyl-1-[4-[2-(oxan-4-ylamino)ethylamino]phenyl]-2-oxo-1,4-benzodiazepine-8-carbonitrile](/img/structure/B1192653.png)
5-Cyclohexyl-3,3-dimethyl-1-[4-[2-(oxan-4-ylamino)ethylamino]phenyl]-2-oxo-1,4-benzodiazepine-8-carbonitrile
Overview
Description
DS08210767 is a novel potent PTHR1 antagonist.
Scientific Research Applications
Facile Synthesis Applications : A study by Elkholy & Morsy (2006) highlighted the synthesis of similar tetrahydropyrimido quinoline derivatives, showcasing the compound's role in facilitating complex organic synthesis processes. These derivatives have potential applications in various fields of medicinal chemistry and drug design due to their structural complexity and versatility (Elkholy & Morsy, 2006).
Antimicrobial Activity : Research by Abu‐Hashem & Aly (2017) on dimethyl-benzo,-1,3,6-oxadiazepine and 1,3,5-triazepine derivatives, which are structurally related to the compound , demonstrated promising antimicrobial activities. This suggests potential applications of these compounds in developing new antimicrobial agents (Abu‐Hashem & Aly, 2017).
Progesterone Receptor Modulators : Fensome et al. (2008) reported on derivatives similar to the compound that acted as modulators of the progesterone receptor. This research is significant in the context of female healthcare, including contraception and treatment of specific breast cancers (Fensome et al., 2008).
Synthesis of Novel Compounds : The synthesis and characterization of various novel compounds, as investigated by Kour et al. (2014), demonstrate the compound's utility in creating new chemical entities with potential pharmacological activities (Kour et al., 2014).
Development of Antimicrobial and Anti-inflammatory Agents : A study by Kendre et al. (2015) on derivatives including pyrazole, isoxazole, benzoxazepine, benzothiazepine, and benzodiazepine, related to the compound , indicated their potential as antimicrobial and anti-inflammatory agents (Kendre et al., 2015).
properties
Product Name |
5-Cyclohexyl-3,3-dimethyl-1-[4-[2-(oxan-4-ylamino)ethylamino]phenyl]-2-oxo-1,4-benzodiazepine-8-carbonitrile |
|---|---|
Molecular Formula |
C31H39N5O2 |
Molecular Weight |
513.686 |
IUPAC Name |
5-cyclohexyl-3,3-dimethyl-1-[4-[2-(oxan-4-ylamino)ethylamino]phenyl]-2-oxo-1,4-benzodiazepine-8-carbonitrile |
InChI |
InChI=1S/C31H39N5O2/c1-31(2)30(37)36(26-11-9-24(10-12-26)33-16-17-34-25-14-18-38-19-15-25)28-20-22(21-32)8-13-27(28)29(35-31)23-6-4-3-5-7-23/h8-13,20,23,25,33-34H,3-7,14-19H2,1-2H3 |
InChI Key |
SOYFWNNFRLABJC-UHFFFAOYSA-N |
SMILES |
CC1(C(=O)N(C2=C(C=CC(=C2)C#N)C(=N1)C3CCCCC3)C4=CC=C(C=C4)NCCNC5CCOCC5)C |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
DS08210767; D-S08210767; DS 08210767 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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